N-1,3-benzodioxol-5-yl-3-(propionylamino)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(propanoylamino)benzamide
• InChI: InChI=1S/C17H16N2O4/c1-2-16(20)18-12-5-3-4-11(8-12)17(21)19-13-6-7-14-15(9-13)23-10-22-14/h3-9H,2,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: DSNICNNTVCUXCV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

N-1,3-benzodioxol-5-yl-3-(propionylamino)benzamide is a synthetic compound that has gained attention from the scientific community due to its potential applications in various fields. This compound is also known as BPAP and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of BPAP is not fully understood. However, it is believed to act as a selective dopamine D3 receptor agonist, which may be responsible for its potential therapeutic effects in neurodegenerative diseases and depression. BPAP has also been shown to increase the release of acetylcholine in the brain, which may contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
BPAP has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases and depression. BPAP has also been shown to increase acetylcholine release in the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of BPAP is its potential therapeutic effects in various neurological and psychiatric disorders. BPAP has also been shown to have cognitive-enhancing effects, which may be useful in the treatment of cognitive disorders. However, one limitation of BPAP is its limited availability and high cost, which may hinder its use in research.

Future Directions

There are several future directions for research on BPAP. One direction is to further investigate its potential therapeutic effects in various neurological and psychiatric disorders. Another direction is to investigate its cognitive-enhancing effects in human subjects. Additionally, further research is needed to fully understand the mechanism of action of BPAP and its potential interactions with other drugs.

Synthesis Methods

BPAP can be synthesized through a multi-step process involving the reaction of 1,3-benzodioxole-5-carboxylic acid with propionyl chloride to form 1,3-benzodioxole-5-carboxylic acid propionyl chloride. This intermediate is then reacted with ammonia to form N-propionyl-1,3-benzodioxole-5-carboxamide, which is further reacted with 4-aminobenzamide to form BPAP.

Scientific Research Applications

BPAP has been studied for its potential applications in various fields, including neurology, psychiatry, and pharmacology. It has been shown to have potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and depression. BPAP has also been studied for its potential as a cognitive enhancer and has been shown to improve memory and learning in animal models.